![molecular formula C18H32ClNO2 B4439532 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride](/img/structure/B4439532.png)
1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride
Overview
Description
1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a potent and selective inhibitor of the enzyme, acetaldehyde dehydrogenase (ALDH2), which plays a crucial role in alcohol metabolism.
Mechanism of Action
The mechanism of action of 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride involves the inhibition of the enzyme 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride. This enzyme is responsible for converting acetaldehyde, a toxic byproduct of alcohol metabolism, into acetic acid, which is harmless. By inhibiting this enzyme, the compound increases the levels of acetaldehyde, leading to unpleasant symptoms such as nausea, flushing, and headaches. These symptoms act as a deterrent to further alcohol consumption, thereby reducing the risk of relapse.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride are primarily related to its inhibition of the enzyme 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride. This inhibition leads to an increase in the levels of acetaldehyde, which causes unpleasant symptoms such as nausea, flushing, and headaches. These symptoms act as a deterrent to further alcohol consumption, thereby reducing the risk of relapse.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride in lab experiments is its potency and selectivity as an 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride inhibitor. This makes it an excellent tool for studying the role of 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride in alcohol metabolism and addiction. However, one of the limitations of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several future directions for research on 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride. One direction is to investigate its potential use in treating other substance use disorders, such as opioid addiction. Another direction is to study the long-term effects of the compound on brain function and behavior. Additionally, further research is needed to determine the optimal dosing and administration methods for the compound in clinical settings.
Scientific Research Applications
1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride has been extensively studied for its potential use in treating alcohol use disorder (AUD). It works by inhibiting the enzyme 1-(1-adamantylmethoxy)-3-(1-pyrrolidinyl)-2-propanol hydrochloride, which is responsible for breaking down acetaldehyde, a toxic byproduct of alcohol metabolism. By inhibiting this enzyme, the compound increases the levels of acetaldehyde, leading to unpleasant symptoms such as nausea, flushing, and headaches. These symptoms act as a deterrent to further alcohol consumption, thereby reducing the risk of relapse.
properties
IUPAC Name |
1-(1-adamantylmethoxy)-3-pyrrolidin-1-ylpropan-2-ol;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H31NO2.ClH/c20-17(11-19-3-1-2-4-19)12-21-13-18-8-14-5-15(9-18)7-16(6-14)10-18;/h14-17,20H,1-13H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OBJZYUGAPSAHRI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC(COCC23CC4CC(C2)CC(C4)C3)O.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H32ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.